Cas no 238403-50-4 ([2,3-difluoro-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol
• CAS No: 238403-50-4
• MF: C₈H₅F₅O
• MW: 212.116719961166
• MDL: MFCD00236260
• CID: 1415182
• PubChem ID: 2737079
• Update Time: 2025-08-04

[2,3-difluoro-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol
• Phenol,2,3-difluoro-4-(2-phenyldiazenyl)-
• AG-H-39244
• 2,3-DIFLUORO-4-(PHENYLDIAZENYL)PHENOL
• 2,3-difluoro-4-(trifluoromethyl)benzyl alcohol
• CTK5F3120
• Phenol,2,3-difluoro-4-(phenylazo)- (9CI)
• Phenol,2,3-difluoro-4-(2-phenyldiazenyl)-; AG-H-39244; 2,3-DIFLUORO-4-(PHENYLDIAZENYL)PHENOL; 2,3-difluoro-4-(trifluoromethyl)benzyl alcohol; 2,3-difluoro-4-(phenyldiazenyl)phenol; CTK5F3120; Phenol,2,3-difluoro-4-(phenylazo)- (9CI);
• AKOS027384965
• AT22428
• CS-0320634
• Benzenemethanol, 2,3-difluoro-4-(trifluoromethyl)-
• YDHLVDCBIBCSPA-UHFFFAOYSA-N
• 2,3-DIFLUORO-4-(TRIFLUOROMETHYL)BENZYL ALCOHO
• SCHEMBL3999814
• (2,3-Difluoro-4-(trifluoromethyl)phenyl)methanol
• 238403-50-4
• [2,3-Difluoro-4-(trifluoromethyl)phenyl]methanol, 2,3-Difluoro-4-(hydroxymethyl)benzotrifluoride
• PS-11404
• MFCD00236260

• MDL： MFCD00236260
• Inchi： 1S/C8H5F5O/c9-6-4(3-14)1-2-5(7(6)10)8(11,12)13/h1-2,14H,3H2
• InChI Key： YDHLVDCBIBCSPA-UHFFFAOYSA-N
• SMILES： FC1C(=C(CO)C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 212.02605
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol

Introduction to [2,3-Difluoro-4-(Trifluoromethyl)Phenyl]Methanol (CAS No. 238403-50-4)

[2,3-Difluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 238403-50-4) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a methanol group attached to a phenyl ring substituted with difluoro and trifluoromethyl groups. The presence of multiple fluorine atoms in the molecule imparts distinctive electronic and physical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol involves advanced chemical methodologies, often leveraging fluorination techniques and catalytic processes. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its potential in diverse chemical systems.

One of the most notable applications of [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol is in the field of pharmaceutical chemistry. Its fluorinated structure makes it an attractive candidate for drug design, particularly in the development of compounds with enhanced bioavailability and metabolic stability. Recent research has demonstrated its potential as a lead compound in the design of novel therapeutic agents targeting specific biological pathways. For example, studies have shown that this compound exhibits selective binding to certain protein receptors, suggesting its utility in drug discovery efforts.

In addition to pharmaceutical applications, [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol has found significant use in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as in the development of advanced polymers and semiconducting materials. Recent breakthroughs in this area have highlighted its role as a building block for constructing functional materials with tailored electronic characteristics. For instance, researchers have successfully incorporated this compound into polymer frameworks to enhance their conductivity and stability under various environmental conditions.

The environmental impact of [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol has also been a subject of recent investigation. Studies have focused on understanding its degradation pathways and assessing its potential risks to ecosystems. Initial findings suggest that this compound undergoes slow degradation under natural conditions, raising concerns about its long-term environmental effects. However, further research is needed to fully characterize its behavior in different environmental settings and develop strategies for mitigating any adverse impacts.

From a safety standpoint, [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol exhibits moderate toxicity levels, as determined by recent toxicological studies. These studies have provided valuable insights into its potential health risks and recommended safe handling practices for industrial and laboratory settings. Regulatory agencies have also taken interest in this compound due to its unique chemical properties and potential applications across multiple industries.

In conclusion, [2,3-difluoro-4-(trifluoromethyl)phenyl]methanol (CAS No. 238403-50-4) stands out as a versatile and intriguing compound with a wide range of applications across chemistry and related disciplines. Its unique structure and properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring its safe and responsible use.